Cas no 2171282-66-7 ((2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride)

• Product Name: (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride
• CAS No: 2171282-66-7
• MF: C₅H₁₃ClN₂O₂S
• MW: 200.686918973923
• CID: 5409437
• PubChem ID: 132372836
• Update Time: 2025-09-28

(2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-pyrrolidin-2-yl]methanesulfonamide hydrochloride
• (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride

• Inchi： 1S/C5H12N2O2S.ClH/c6-10(8,9)4-5-2-1-3-7-5;/h5,7H,1-4H2,(H2,6,8,9);1H/t5-;/m1./s1
• InChI Key： WXWOOXPQEVAIDA-NUBCRITNSA-N
• SMILES： C([C@@H]1NCCC1)S(=O)(=O)N.Cl

Additional information on (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride

(2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride (CAS No. 2171282-66-7): A Comprehensive Overview

(2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride (CAS No. 2171282-66-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and pharmacological properties, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride is defined by a pyrrolidine ring attached to a methanesulfonamide group, with the entire molecule being in the hydrochloride salt form. The chiral center at the 2-position of the pyrrolidine ring imparts specific stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior.

The synthesis of (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride typically involves several steps. One common approach is to start with a chiral pyrrolidine derivative, which is then reacted with methanesulfonyl chloride to form the methanesulfonamide intermediate. The final step involves the conversion of this intermediate into the hydrochloride salt form. Recent advancements in asymmetric synthesis techniques have further refined these methods, enabling more efficient and scalable production processes.

Biological Activities and Mechanisms of Action

(2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity as a modulator of neurotransmitter systems, particularly those involving glutamate and GABA receptors. These interactions can have significant implications for conditions such as anxiety, depression, and neurodegenerative diseases.

One of the key mechanisms by which (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride exerts its effects is through its ability to modulate ion channels and receptor subtypes. For instance, it has been reported to act as a positive allosteric modulator of GABAA receptors, enhancing their sensitivity to GABA and thereby promoting inhibitory neurotransmission. This property makes it a potential candidate for treating conditions characterized by hyperexcitability or imbalances in neurotransmitter systems.

Clinical Applications and Research Developments

The therapeutic potential of (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride has been explored in various preclinical and clinical studies. Early-stage clinical trials have shown promising results in reducing symptoms of anxiety and depression without significant side effects. Additionally, its neuroprotective properties have been investigated in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent research has also focused on optimizing the pharmacokinetic properties of (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride. Studies have aimed to improve its bioavailability, half-life, and tissue distribution to enhance its therapeutic efficacy while minimizing adverse effects. These efforts have led to the development of novel formulations and delivery systems that show promise in clinical settings.

Safety and Toxicology

The safety profile of (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride is an important consideration for its use in therapeutic applications. Preclinical toxicology studies have generally indicated a favorable safety profile, with no major toxic effects observed at therapeutic doses. However, ongoing research continues to monitor potential long-term effects and interactions with other medications.

Clinical trials have also provided valuable insights into the safety and tolerability of this compound in human subjects. Adverse effects reported thus far have been mild and transient, primarily consisting of gastrointestinal symptoms such as nausea and dizziness. These findings support the continued development of (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride as a safe and effective treatment option for various CNS disorders.

Conclusion

In summary, (2R)-pyrrolidin-2-ylmethanesulfonamide hydrochloride (CAS No. 2171282-66-7) is a promising compound with significant potential in the treatment of CNS disorders. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and evaluate its safety profile in clinical settings. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing therapeutic options for patients suffering from various neurological conditions.